Cas no 2375248-75-0 ((3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one hydrochloride)

• Product Name: (3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one hydrochloride
• CAS No: 2375248-75-0
• MF: C₅H₉ClN₂O₂
• MW: 164.590160131454
• CID: 6198472
• PubChem ID: 145874573
• Update Time: 2025-10-15

(3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3aR,6aS)-3,3a,4,5,6,6a-hexahydropyrrolo[3,4-d][1,3]oxazol-2-one;hydrochloride
• CIS-HEXAHYDRO-2H-PYRROLO[3,4-D]OXAZOL-2-ONE HYDROCHLORIDE
• rac-(3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one hydrochloride
• 2375248-75-0
• (3aR,6aS)-Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride
• SCHEMBL22689406
• PS-18606
• F98218
• CS-0144770
• cis-3,3a,4,5,6,6a-hexahydropyrrolo[3,4-d]oxazol-2-one;hydrochloride
• Rel-(3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride
• EN300-7442091
• cis-(3aR,6aS)-3,3a,4,5,6,6a-Hexahydropyrrolo[3,4-d]oxazol-2-one HCl
• Z3858041825
• (3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one hydrochloride

• Inchi： 1S/C5H8N2O2.ClH/c8-5-7-3-1-6-2-4(3)9-5;/h3-4,6H,1-2H2,(H,7,8);1H/t3-,4+;/m1./s1
• InChI Key： FGDGMCOFWFWQNY-HJXLNUONSA-N
• SMILES： Cl.O1C(N[C@@H]2CNC[C@H]12)=O

Computed Properties

• Exact Mass: 164.0352552g/mol
• Monoisotopic Mass: 164.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on (3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one hydrochloride

Introduction to (3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one hydrochloride (CAS No. 2375248-75-0)

(3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one hydrochloride, identified by its CAS number 2375248-75-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolone class, characterized by a fused oxazole and pyrrole ring system, which imparts unique electronic and steric properties. The stereochemistry at the 3a and 6a positions, denoted as (3aR,6aS), plays a crucial role in determining its biological activity and interaction with biological targets.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more amenable for formulation into pharmaceutical preparations. This property is particularly important for drug development, as it facilitates administration via various routes, including oral and intravenous delivery. The oxazolone moiety is known for its versatility in medicinal chemistry, often serving as a scaffold for designing bioactive molecules with potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for treating a wide range of diseases. The structural motif of (3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one hydrochloride has been explored for its potential pharmacological properties. Specifically, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors that modulate immune responses without excessive side effects.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The rigid heterocyclic core provides a stable framework that can be fine-tuned through structural modifications to optimize binding affinity and selectivity. This has led to investigations into its potential use as an antagonist or agonist for various neurotransmitter receptors. For instance, preliminary studies suggest that derivatives of this compound may have implications in the treatment of neurological disorders by modulating the activity of serotonin or dopamine receptors.

The synthesis of (3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. The stereochemistry at the 3a and 6a positions must be rigorously maintained to ensure biological efficacy. Advances in chiral synthesis techniques have enabled the efficient preparation of enantiomerically pure forms of this compound, which is essential for evaluating its pharmacological profile accurately. These synthetic methodologies often employ catalytic asymmetric reactions or chiral auxiliaries to achieve high enantiomeric excess.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. These studies reveal how the hexahydro moiety and the fused ring system contribute to favorable interactions with protein binding pockets. Additionally, quantum mechanical calculations have provided insights into the electronic properties that influence reactivity and metabolic stability. Such computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to predict and optimize properties before experimental validation.

The pharmacokinetic behavior of (3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one hydrochloride has also been scrutinized to assess its suitability for therapeutic use. In vitro studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles. The hydrochloride salt form appears to enhance oral bioavailability while minimizing renal clearance rates. This makes it a promising candidate for systemic administration in clinical settings. Furthermore, preliminary toxicology assessments indicate that this compound exhibits low toxicity at relevant therapeutic doses.

Recent preclinical trials have explored the potential applications of this compound in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The observed anti-inflammatory effects are attributed to its ability to inhibit key pro-inflammatory cytokines and enzymes. These findings are particularly noteworthy given the unmet medical needs associated with these conditions. Moreover, the structural similarity of this compound to known bioactive molecules suggests that it may serve as a lead structure for further drug development efforts.

The role of stereochemistry in determining biological activity cannot be overstated when discussing compounds like (3aR,6aS)-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one hydrochloride. Enantiomeric differences can lead to vastly different pharmacological outcomes due to variations in binding affinity and metabolic pathways. Therefore，the precise stereochemical configuration at the 3a and 6a positions is critical for achieving desired therapeutic effects while minimizing adverse reactions. This underscores the importance of high-resolution synthetic techniques and analytical methods in characterizing such compounds.

Future directions in research may involve exploring analogs of this compound with modified side chains or additional functional groups to enhance potency or selectivity. Computational modeling can guide these modifications by predicting how changes at specific positions will affect binding interactions with biological targets。 Additionally，biochemical assays will be essential for validating these predictions experimentally。

In conclusion,(3aR，6aS)-hexahydro-2H-pyrrolo[34d][13]oxazol-2-one hydrochloride (CAS No 2375248750) represents a promising candidate for further pharmaceutical development。 Its unique structural features，potential biological activities，and favorable pharmacokinetic properties make it an attractive scaffold for designing novel therapeutics。 As research continues，this compound may contribute significantly to addressing unmet medical needs across multiple disease areas。